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CAS No.: 1894229-05-0

Cat. No.: B10823827

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Amdizalisib (also known as HMPL-689) is a highly potent and selective oral inhibitor of the

delta isoform of phosphoinositide 3-kinase (PI3Kδ)[1][2][3]. The PI3K pathway is a critical

signaling cascade involved in essential cellular functions such as cell growth, proliferation,

survival, and metabolism[4][5]. The delta isoform of PI3K plays a significant role in B-cell

development and function by mediating signals from key B-cell receptors[2][3]. Aberrant

activation of the PI3Kδ signaling pathway is a common feature in malignant B-cells, making it a

promising therapeutic target for B-cell malignancies[2][3]. These application notes provide

detailed methodologies for the preparation and use of Amdizalisib in in vitro cell culture

experiments to assess its biological effects.

Mechanism of Action
Amdizalisib exerts its effect by selectively inhibiting the PI3Kδ enzyme. This inhibition blocks

the phosphorylation of phosphatidylinositol-4,5-bisphosphate (PIP2) to phosphatidylinositol-

3,4,5-trisphosphate (PIP3). PIP3 acts as a second messenger that recruits and activates
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downstream proteins, most notably the serine/threonine kinase AKT. The subsequent reduction

in activated AKT leads to the downregulation of the entire PI3K/AKT/mTOR signaling pathway,

ultimately resulting in decreased cell proliferation and survival[1][4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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